5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone

• IUPAC Name: 5-(azocane-1-carbonyl)-1-cyclopentylpiperidin-2-one
• InChI: InChI=1S/C18H30N2O2/c21-17-11-10-15(14-20(17)16-8-4-5-9-16)18(22)19-12-6-2-1-3-7-13-19/h15-16H,1-14H2
• InChI Key: CIDNUYATYZNZDX-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)C(=O)C2CCC(=O)N(C2)C3CCCC3
• Molecular Formula: C18H30N2O2
• Molecular Weight: 306.4 g/mol

Description

5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone, commonly known as CPP-ACP, is a complex of casein phosphopeptides (CPP) and amorphous calcium phosphate (ACP). CPP-ACP is a bioactive compound that has been extensively studied due to its potential applications in the field of dentistry. CPP-ACP has been shown to have a number of beneficial effects on oral health, including remineralization of enamel, prevention of dental caries, and reduction of dentinal hypersensitivity.

Mechanism of Action

The mechanism of action of 5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone-ACP is complex and multifaceted. This compound-ACP works by binding to the surface of dental enamel, forming a protective layer that helps to prevent demineralization and promote remineralization. This compound-ACP also inhibits the growth of cariogenic bacteria, which are responsible for the development of dental caries.
Biochemical and Physiological Effects
This compound-ACP has a number of biochemical and physiological effects on the oral cavity. These include the promotion of remineralization of enamel, inhibition of bacterial growth, and reduction of dentinal hypersensitivity. This compound-ACP has also been shown to have a positive effect on the oral microbiome, promoting the growth of beneficial bacteria and reducing the incidence of harmful bacteria.

Advantages and Limitations for Lab Experiments

5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone-ACP has a number of advantages for use in lab experiments. It is a well-characterized compound that is easy to synthesize and purify. This compound-ACP is also stable and can be stored for extended periods of time without degradation. However, one limitation of this compound-ACP is that it can be difficult to work with due to its complex structure and properties.

Future Directions

There are a number of potential future directions for research on 5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone-ACP. One area of focus is the development of new formulations and delivery methods for this compound-ACP, which could improve its effectiveness and ease of use. Another area of research is the investigation of the potential applications of this compound-ACP in other areas of medicine, such as bone regeneration and wound healing. Finally, further studies are needed to elucidate the precise mechanism of action of this compound-ACP and to better understand its effects on the oral microbiome.

Synthesis Methods

5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone-ACP is synthesized by combining casein phosphopeptides and amorphous calcium phosphate in a specific ratio. The synthesis process involves a number of steps, including purification and drying, to ensure that the final product is of high quality and purity.

Scientific Research Applications

5-(1-azocanylcarbonyl)-1-cyclopentyl-2-piperidinone-ACP has been the subject of numerous scientific studies, which have demonstrated its effectiveness in a range of applications. One of the most significant applications of this compound-ACP is in the prevention and treatment of dental caries. This compound-ACP has been shown to reduce the incidence of dental caries by remineralizing enamel and reducing the growth of cariogenic bacteria.